Cas no 2227659-94-9 ((2R)-2-cycloheptyloxirane)
(2R)-2-cycloheptyloxirane Chemical and Physical Properties
Names and Identifiers
-
- EN300-1762120
- (2R)-2-cycloheptyloxirane
- 2227659-94-9
-
- Inchi: 1S/C9H16O/c1-2-4-6-8(5-3-1)9-7-10-9/h8-9H,1-7H2/t9-/m0/s1
- InChI Key: ZAGSVJVGAXKZGL-VIFPVBQESA-N
- SMILES: O1C[C@H]1C1CCCCCC1
Computed Properties
- Exact Mass: 140.120115130g/mol
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 12.5Ų
(2R)-2-cycloheptyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1762120-0.05g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1762120-0.1g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1762120-0.25g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1762120-0.5g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1762120-1.0g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1762120-2.5g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1762120-5.0g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1762120-10.0g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1762120-1g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1762120-5g |
(2R)-2-cycloheptyloxirane |
2227659-94-9 | 5g |
$4475.0 | 2023-09-20 |
(2R)-2-cycloheptyloxirane Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (2R)-2-cycloheptyloxirane
Professional Introduction to (2R)-2-cycloheptyloxirane (CAS No. 2227659-94-9)
(2R)-2-cycloheptyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 2227659-94-9, is a significant compound in the field of chemical and pharmaceutical research. This enantiomerically pure oxirane derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.
The molecular structure of (2R)-2-cycloheptyloxirane consists of a cycloheptyl group attached to an epoxide ring. The (R) configuration at the stereogenic center introduces a specific spatial arrangement that influences its reactivity and interaction with biological targets. This compound serves as a valuable building block in organic synthesis, particularly in the construction of complex molecules with chiral centers.
In recent years, there has been growing interest in the applications of oxirane derivatives in medicinal chemistry. The strained ring structure of epoxides makes them highly reactive, enabling various transformations such as ring-opening reactions that are pivotal in the synthesis of pharmacologically active agents. (2R)-2-cycloheptyloxirane exemplifies this utility, offering a versatile platform for the development of novel therapeutic compounds.
One of the most compelling aspects of (2R)-2-cycloheptyloxirane is its potential in the synthesis of enantiomerically pure drugs. In pharmaceuticals, the stereochemistry of a molecule can significantly impact its biological activity and efficacy. The (R) configuration at the stereogenic center in this compound ensures high enantiopurity, which is crucial for achieving optimal therapeutic outcomes. This characteristic makes it particularly valuable for researchers working on developing chiral drugs that require precise stereochemical control.
Recent studies have highlighted the role of cycloheptyl-substituted epoxides in the design of bioactive molecules. The cycloheptyl group introduces steric hindrance and electronic effects that can modulate the reactivity and selectivity of the epoxide ring. These properties are exploited in various synthetic strategies, including transition-metal-catalyzed ring-opening reactions and asymmetric transformations. Such methodologies have been instrumental in constructing complex scaffolds found in natural products and drug candidates.
The reactivity of (2R)-2-cycloheptyloxirane also makes it a useful intermediate in polymer chemistry. Epoxides are known for their ability to undergo polymerization reactions, forming polymers with tailored properties. The cycloheptyl substituent can influence the polymerization process, leading to materials with specific mechanical and thermal characteristics. This application is particularly relevant in the development of advanced materials for industrial and medical uses.
In conclusion, (2R)-2-cycloheptyloxirane (CAS No. 2227659-94-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of innovative therapeutic agents and advanced materials.
2227659-94-9 ((2R)-2-cycloheptyloxirane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)